![molecular formula C14H13N2O2P B3031162 1-Methyl-1H-benzo[D]imidazol-2-YL(phenyl)phosphinic acid CAS No. 172753-91-2](/img/structure/B3031162.png)
1-Methyl-1H-benzo[D]imidazol-2-YL(phenyl)phosphinic acid
Overview
Description
1-Methyl-1H-benzo[D]imidazol-2-YL(phenyl)phosphinic acid, also known as JNJ-16259685, is a compound that has been extensively studied for its potential therapeutic applications. It is a potent and selective antagonist of the G protein-coupled receptor 40 (GPR40), which is involved in glucose homeostasis and insulin secretion.
Scientific Research Applications
Synthetic Approaches in Chemistry : The compound is used in synthetic chemistry. For example, Komarov et al. (1998) described the synthetic approaches to 1H-imidazol-2-yl and 1H-benzoimidazol-2-yl phosphinic and phosphonic acids and their derivatives, which are based on the phosphorylation of N-protected heterocycles (Komarov et al., 1998).
Antimicrobial Applications : Several studies have investigated the antimicrobial properties of compounds derived from 1-Methyl-1H-benzo[D]imidazol-2-YL(phenyl)phosphinic acid. Desai et al. (2011) examined the antimicrobial screening of novel synthesized benzimidazole nucleus containing 4-oxo-thiazolidine derivatives, indicating their potential in this area (Desai et al., 2011).
Corrosion Inhibition : The compound and its derivatives have been studied for their role in corrosion inhibition. Yadav et al. (2015) synthesized amino acid compounds, including derivatives of 1H-benzo[D]imidazole, and studied them as inhibitors for steel corrosion in acidic solutions (Yadav et al., 2015).
Pharmacological Research : The compound's derivatives have been synthesized and evaluated for various pharmacological activities, including anticancer properties. For instance, Karthikeyan et al. (2017) synthesized novel substituted 2-(phenyl)-3H-benzo[d]imidazole-5-carboxylic acids and its methyl esters and examined them for their antiproliferative effects against breast cancer cell lines (Karthikeyan et al., 2017).
Chemical Characterization and Synthesis : The compound and its derivatives have been a focus in the field of chemical synthesis and characterization. Richter et al. (2023) reported on the crystal and molecular structures of methyl 1-[(6-methoxy-5-methylpyrimidin-4-yl)methyl]-1H-benzo[d]imidazole-7-carboxylate, a compound related to this compound (Richter et al., 2023).
Mechanism of Action
Target of Action
It’s worth noting that imidazole-containing compounds, which include this compound, have been found to exhibit a broad range of biological activities . They are known to interact with various targets, including enzymes, receptors, and DNA, depending on their specific structures and functional groups .
Mode of Action
For instance, some imidazole derivatives can inhibit quorum sensing, a cell-to-cell signaling mechanism used by bacterial populations . This inhibition can combat bacterial virulence without affecting the viability of the organism .
Biochemical Pathways
For instance, some imidazole derivatives can inhibit the biosynthesis of autoinducers in Pseudomonas aeruginosa, affecting the transcription of virulence genes .
Pharmacokinetics
Imidazole is known to be highly soluble in water and other polar solvents, which can influence its absorption and distribution . The metabolism and excretion of this compound would depend on its specific structure and the functional groups present.
Result of Action
Imidazole derivatives are known to exhibit various biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .
Action Environment
Factors such as ph, temperature, and the presence of other substances can potentially influence the action of imidazole derivatives .
Properties
IUPAC Name |
(1-methylbenzimidazol-2-yl)-phenylphosphinic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N2O2P/c1-16-13-10-6-5-9-12(13)15-14(16)19(17,18)11-7-3-2-4-8-11/h2-10H,1H3,(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWJZHTJXOGNWEY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2N=C1P(=O)(C3=CC=CC=C3)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N2O2P | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00353028 | |
Record name | 1-METHYL-1H-BENZO[D]IMIDAZOL-2-YL(PHENYL)PHOSPHINIC ACID | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00353028 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
172753-91-2 | |
Record name | 1-METHYL-1H-BENZO[D]IMIDAZOL-2-YL(PHENYL)PHOSPHINIC ACID | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00353028 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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